Cas no 1692195-37-1 (Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl-)

• Product Name: Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl-
• CAS No: 1692195-37-1
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 5263041
• Update Time: 2025-09-24

Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl-

• Inchi： 1S/C8H8ClFO/c1-6-3-2-4-7(8(6)10)11-5-9/h2-4H,5H2,1H3
• InChI Key： GPCFHARMNCZNBS-UHFFFAOYSA-N
• SMILES： C1(OCCl)=CC=CC(C)=C1F

Additional information on Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl-

Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- (CAS No. 1692195-37-1): An Overview of Its Properties and Applications

Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- (CAS No. 1692195-37-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its distinctive molecular structure, which includes a chloromethoxy group, a fluoro substituent, and a methyl group attached to a benzene ring. These functional groups contribute to the compound's unique chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The chloromethoxy group in Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- is particularly noteworthy for its reactivity. This functional group can undergo nucleophilic substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The presence of the fluoro substituent imparts additional stability and unique electronic properties to the molecule, which can be leveraged in the design of novel pharmaceuticals and materials.

The methyl group on the benzene ring further enhances the compound's solubility and reactivity, making it suitable for a wide range of applications. In pharmaceutical research, Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- has been explored as an intermediate in the synthesis of drugs targeting various diseases. For instance, recent studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities. The ability to fine-tune the properties of these derivatives through strategic modifications of the chloromethoxy, fluoro, and methyl groups has opened new avenues for drug discovery.

In materials science, Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- has found applications in the development of advanced polymers and coatings. The unique combination of functional groups provides excellent thermal stability and chemical resistance, making it an ideal candidate for high-performance materials. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical properties and durability.

The synthesis of Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a bromo or iodo derivative with a chloromethoxy group using transition metal catalysts. The presence of the fluoro substituent can complicate these reactions due to its electron-withdrawing nature, but recent advancements in catalytic systems have significantly improved yields and selectivity.

In terms of safety and environmental impact, Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used with proper precautions to prevent exposure and environmental contamination. Researchers are continuously working to develop greener synthetic methods to minimize the environmental footprint associated with its production.

The future prospects for Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- are promising. Ongoing research is focused on expanding its applications in pharmaceuticals, materials science, and other emerging fields. The ability to tailor its properties through chemical modifications offers exciting opportunities for innovation and development.

In conclusion, Benzene, 1-(chloromethoxy)-2-fluoro-3-methyl- (CAS No. 1692195-37-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working on cutting-edge projects in organic chemistry, pharmaceuticals, and materials science.